6-chloro-N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]pyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H21ClN2O3/c1-12(2)18(22-19(23)14-5-7-17(20)21-11-14)13-4-6-15-16(10-13)25-9-3-8-24-15/h4-7,10-12,18H,3,8-9H2,1-2H3,(H,22,23)
• InChI Key: IUSJPGCDONVIDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC2=C(C=C1)OCCCO2)NC(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol

Description

The compound “6-chloro-N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]pyridine-3-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, an enantioselective synthesis of 6-chloro-3,4-dihydro-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide and its derivatives has been reported. The synthesis started from (S)- and ®-methyl 2-acetamido-3-(3-chlorophenyl)propanoates as a source of chirality. A one-pot procedure for transesterification and cleavage of the N-acetyl group was developed to prevent racemization during the hydrolysis of the methyl ester group.

Future Directions

The future directions for this compound could involve further studies to elucidate its potential pharmacological activities. Given the activities of structurally similar compounds, it could be a promising candidate for the development of new therapeutic agents.